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Compound of Interest

Compound Name: Maltopentaose hydrate

Cat. No.: B055260 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Maltopentaose hydrate, a maltooligosaccharide used in various research and

diagnostic applications. While Maltopentaose hydrate is not classified as a hazardous

substance, adhering to standard laboratory safety protocols is crucial to prevent contamination

and ensure personnel safety.[1]

Personal Protective Equipment (PPE): A First Line of
Defense
When handling Maltopentaose hydrate in a powdered form, the primary concerns are

inhalation of dust and potential eye contact. The following personal protective equipment is

recommended as a minimum requirement.[2][3]

Core PPE Requirements:
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PPE Category Item Rationale

Eye and Face Protection
Safety glasses with side

shields or safety goggles

Protects eyes from airborne

powder and potential splashes.

[2][4]

Hand Protection Disposable nitrile gloves

Prevents direct skin contact

and potential contamination of

the product.[2][3][5]

Body Protection Laboratory coat

Protects clothing and skin from

spills and contamination.[3][4]

[5][6]

Operational Plan: From Receipt to Disposal
A structured approach to handling Maltopentaose hydrate ensures safety and maintains the

integrity of the compound.

Step-by-Step Handling Protocol:

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry place at room temperature, away from strong oxidizing agents.

Preparation and Handling:

Work in a well-ventilated area. A fume hood is not strictly necessary given its non-

hazardous nature, but can be used to minimize dust inhalation.

Before handling, ensure all required PPE is correctly worn.

To minimize dust generation, avoid vigorous shaking or scooping.

When weighing, use a chemical spatula and handle the powder gently.

If preparing a solution, slowly add the powder to the solvent to prevent splashing.
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Spill Management:

In case of a small spill, gently sweep up the powder, avoiding dust creation. A damp paper

towel can be used to wipe the area.

For larger spills, cordon off the area and use a dustpan and brush or a vacuum cleaner

with a HEPA filter.

Dispose of the collected material and any contaminated cleaning supplies according to

institutional guidelines.

Disposal:

Dispose of unused Maltopentaose hydrate and any contaminated disposable labware

(e.g., weighing boats, gloves) in accordance with local, state, and federal regulations. For

small quantities of this non-hazardous material, disposal in the regular laboratory waste

stream may be permissible, but always confirm with your institution's environmental health

and safety department.

Physicochemical Data for Maltopentaose Hydrate
Property Value

Molecular Formula C₃₀H₅₄O₂₇

Molecular Weight 846.7 g/mol [7]

Appearance White powder[8]

Melting Point >168°C (decomposes)[8]

Solubility
Slightly soluble in water, DMSO, and

Methanol[8]

CAS Number 123333-77-7[1][7][9]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Maltopentaose
hydrate in a laboratory setting.
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Workflow for Safe Handling of Maltopentaose Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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